4-Cyclopropylidene-1-(2-pyrazol-1-ylethyl)piperidine

• IUPAC Name: 4-cyclopropylidene-1-(2-pyrazol-1-ylethyl)piperidine
• InChI: InChI=1S/C13H19N3/c1-6-14-16(7-1)11-10-15-8-4-13(5-9-15)12-2-3-12/h1,6-7H,2-5,8-11H2
• InChI Key: VRNKUFRVIPZMMS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1=C2CCN(CC2)CCN3C=CC=N3
• Molecular Formula: C13H19N3
• Molecular Weight: 217.31 g/mol

Description

4-Cyclopropylidene-1-(2-pyrazol-1-ylethyl)piperidine, also known as CPP, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research.

Scientific Research Applications

Synthesis and Biological Evaluation

A series of compounds related to 4-Cyclopropylidene-1-(2-pyrazol-1-ylethyl)piperidine were synthesized and evaluated for their antiviral and cytotoxic activities. Specifically, compounds were assessed for activity against herpes simplex virus-1 (HSV-1) and human immunodeficiency virus-1 (HIV-1), with some showing moderate activity against HIV-1. Furthermore, a range of compounds exhibited broad-spectrum antitumor activity, highlighting the potential of these structures in antiviral and anticancer research (El-Subbagh et al., 2000).

Enhancement of Water Solubility

Efforts to increase the water solubility of pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives, which are structurally related to 4-Cyclopropylidene-1-(2-pyrazol-1-ylethyl)piperidine, were undertaken to improve their applicability in biological contexts. By modifying the C(5) position with a 4-pyridylcarbamoyl moiety, researchers aimed to enhance solubility at physiological pH, making these compounds suitable for intravenous infusion and highlighting the importance of solubility in drug design (Baraldi et al., 2012).

Anti-HIV-1 and Cytotoxicity Studies

A study on piperidyl-thienyl chalcones and their 2-pyrazoline derivatives, which share a structural motif with 4-Cyclopropylidene-1-(2-pyrazol-1-ylethyl)piperidine, demonstrated potential anti-HIV activity. This research underlines the critical role of substituent type and position in determining cytotoxic and anti-HIV-1 activities, pointing to the nuanced relationship between structure and biological function (Rizvi et al., 2012).

Synthesis of Key Intermediates for Drug Development

The synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the development of Crizotinib, exemplifies the application of 4-Cyclopropylidene-1-(2-pyrazol-1-ylethyl)piperidine-related compounds in the synthesis of therapeutically relevant molecules. This work highlights the critical role of such intermediates in facilitating the development of new treatments (Fussell et al., 2012).

Mechanism of Action

Target of Action

Pyrazole-bearing compounds, which include this compound, are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

It’s suggested that pyrazole-bearing compounds may interact with their targets in a way that inhibits the growth of certain pathogens, such asLeishmania and Plasmodium species .

Biochemical Pathways

It’s known that pyrazole-bearing compounds can interfere with the life cycle ofLeishmania and Plasmodium species, potentially disrupting key biochemical pathways .

Result of Action

It’s suggested that pyrazole-bearing compounds may exhibit potent antileishmanial and antimalarial activities, indicating that they could have significant effects at the molecular and cellular levels .